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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122 Get Quote

Note to the user: The search for "CK-119" did not yield a specific reagent or antibody. However,

based on the context of immunological research, it is highly probable that the intended target is

Unc119 (Uncoordinated 119 protein), a crucial signaling adaptor protein in lymphocytes. These

application notes and protocols are based on the immunofluorescence staining of Unc119.

Introduction
Unc119, also known as HRG4, is a signaling adaptor protein vital for the activation of T-cells.[1]

[2] It plays a critical role in the trafficking of lymphocyte-specific protein tyrosine kinase (Lck) to

the plasma membrane, a necessary step for T-cell receptor (TCR) signaling.[1][2][3] The

Unc119-regulated pathway is essential for the formation of the immunological synapse and

subsequent T-cell activation.[1] Immunofluorescence is a powerful technique to visualize the

subcellular localization and expression levels of Unc119, providing insights into its function in

cellular processes.[4] This document provides a detailed protocol for the immunofluorescence

staining of Unc119 in cultured cells.

Data Presentation
The following table summarizes typical starting concentrations and conditions for

immunofluorescence staining of Unc119. It is crucial to note that optimal conditions may vary

depending on the specific antibody, cell type, and experimental setup. Researchers should

perform a titration experiment to determine the optimal primary antibody concentration.[5]
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Parameter Recommendation Notes

Primary Antibody

Host Species Rabbit, Mouse, or Goat

Choose a primary antibody

raised in a species different

from the species of your

sample if using indirect

detection on tissue sections to

avoid cross-reactivity.

Dilution Range
1:50 - 1:500 (e.g., 0.5–5.0

µg/ml)

The optimal dilution should be

determined by titration to

achieve a high signal-to-noise

ratio.[5][6]

Incubation Time
1 hour at room temperature or

overnight at 4°C

Overnight incubation at 4°C is

often recommended to

maximize signal intensity.[5][6]

[7]

Secondary Antibody

Host Species
Anti-Rabbit, Anti-Mouse, or

Anti-Goat

The secondary antibody must

recognize the host species of

the primary antibody.

Fluorophore Conjugate
Alexa Fluor 488, 594, 647, or

similar

Select a fluorophore

compatible with the available

fluorescence microscope and

filter sets.

Dilution Range 1:500 - 1:2000

The optimal dilution will

depend on the specific

antibody and should be

determined experimentally.

Incubation Time 1 hour at room temperature

Protect from light to prevent

photobleaching of the

fluorophore.[8]

Controls
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Negative Control No primary antibody

Incubate a sample with only

the secondary antibody to

check for non-specific binding.

[8]

Positive Control
Cell line known to express

Unc119 (e.g., Jurkat)

Use a cell line with known

expression of the target protein

to validate the staining

protocol.[2]

Experimental Protocols
This protocol describes the immunofluorescence staining of Unc119 in adherent cultured cells.

Materials
Phosphate-Buffered Saline (PBS)

Fixation Solution (e.g., 4% Paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.1-0.25% Triton X-100 in PBS)[9]

Blocking Buffer (e.g., 1-5% BSA or 10% normal goat serum in PBS with 0.1% Tween 20)[9]

Primary Antibody against Unc119

Fluorophore-conjugated Secondary Antibody

Nuclear Counterstain (e.g., DAPI or Hoechst)

Antifade Mounting Medium

Glass coverslips and microscope slides

Procedure
Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to 50-

70% confluency.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cpos.hku.hk/wp-content/uploads/2021/04/immunostaining-protocol-cell-culture.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2211793/
https://www.researchgate.net/topic/Immunofluorescence-Staining
https://www.researchgate.net/topic/Immunofluorescence-Staining
https://cpos.hku.hk/wp-content/uploads/2021/04/immunostaining-protocol-cell-culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing: Gently wash the cells three times with PBS for 5 minutes each.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room

temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: If the target protein is intracellular, permeabilize the cells with 0.1-0.25%

Triton X-100 in PBS for 10 minutes.[9]

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for

30-60 minutes at room temperature.[9]

Primary Antibody Incubation: Dilute the primary anti-Unc119 antibody in Blocking Buffer to its

optimal concentration. Incubate the cells with the diluted primary antibody for 1 hour at room

temperature or overnight at 4°C in a humidified chamber.[6][7]

Washing: Wash the cells three times with PBS containing 0.1% Tween 20 for 5 minutes

each.

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in

Blocking Buffer. Incubate the cells with the diluted secondary antibody for 1 hour at room

temperature, protected from light.

Washing: Wash the cells three times with PBS containing 0.1% Tween 20 for 5 minutes

each, protected from light.

Counterstaining: Incubate the cells with a nuclear counterstain like DAPI or Hoechst for 5-10

minutes.

Washing: Wash the cells a final two times with PBS.

Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

[10]
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Imaging: Visualize the staining using a fluorescence or confocal microscope with the

appropriate filter sets for the chosen fluorophores.

Visualizations
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Caption: Workflow for immunofluorescence staining.
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Caption: Unc119 in T-cell receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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